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Compound of Interest

3-Bromo-2,4,5-trifluorobenzoic
Compound Name: ]
acid

Cat. No.: B021312

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2,4,5-trifluorobenzoic acid (CAS No. 104222-42-6) is a halogenated aromatic
carboxylic acid.[1][2] Its utility in medicinal chemistry and materials science is attributed to its
unique electronic properties and multiple functional groups available for synthetic
transformations. This document provides a comprehensive overview of its known physical
properties, outlines general experimental protocols for their determination, and illustrates a
common synthetic application.

Core Physical Properties

The physical characteristics of 3-Bromo-2,4,5-trifluorobenzoic acid are fundamental to its
application in research and development, influencing factors such as reaction kinetics,
solubility, and formulation. A summary of its key physical data is presented below.

Table 1: Summary of Physical and Chemical Properties
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Property Value

Molecular Formula C7H2BrFs0:2

Molecular Weight 254.99 g/mol [1][2]

Physical Form Solid[1]

Density 2.0£0.1 g/cm3[3]

Boiling Point 285.9+40.0 °C at 760 mmHg[3]
Flash Point 126.7+27.3 °CJ[3]

CAS Number 104222-42-6[1][2]

Experimental Protocols

Detailed experimental procedures for the characterization of 3-Bromo-2,4,5-trifluorobenzoic
acid are not widely published. However, standard methodologies for determining key
physicochemical parameters for solid aromatic acids are well-established.

Determination of Melting Point

The melting point of a solid compound is a critical indicator of purity. Acommon and reliable
method for its determination is capillary melting point analysis.

Methodology:

e Asmall, finely ground sample of 3-Bromo-2,4,5-trifluorobenzoic acid is packed into a
capillary tube.

e The capillary tube is placed in a calibrated melting point apparatus.
e The sample is heated at a controlled rate.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range.

Solubility Assessment
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The solubility of a compound in various solvents is crucial for its use in synthesis, purification,
and formulation. A general method for determining solubility is as follows.

Methodology:

¢ A known volume of a selected solvent (e.g., water, methanol, ethanol, acetone) is
equilibrated at a specific temperature.

o Small, accurately weighed portions of 3-Bromo-2,4,5-trifluorobenzoic acid are added to
the solvent with continuous stirring.

e The additions are continued until a saturated solution is achieved, indicated by the
persistence of undissolved solid.

e The total mass of the dissolved solid is used to calculate the solubility, typically expressed in
g/100 mL or mol/L. For analogous compounds like 3-bromobenzoic acid, solubility in
methanol has been reported as 50 mg/mL.

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a measure of the acidity of a compound and is vital for
understanding its behavior in physiological and chemical systems. Potentiometric titration is a
standard method for its determination.

Methodology:

o Aprecisely weighed sample of 3-Bromo-2,4,5-trifluorobenzoic acid is dissolved in a
suitable solvent, typically a mixture of water and an organic co-solvent like methanol or
ethanol to ensure solubility.

e The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a
constant temperature.

e The pH of the solution is monitored throughout the titration using a calibrated pH meter.

e The pKa is determined from the pH at the half-equivalence point of the titration curve.
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Synthetic Application Workflow

3-Bromo-2,4,5-trifluorobenzoic acid is a valuable building block in organic synthesis,
particularly in the construction of more complex molecules for pharmaceutical and materials
science applications. One common application for such a molecule is in palladium-catalyzed
cross-coupling reactions, such as the Suzuki-Miyaura coupling.

The following diagram illustrates a generalized workflow for a Suzuki-Miyaura coupling reaction
utilizing a substituted bromobenzoic acid as a substrate.

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-2,4,5-trifluorobenzoic acid | 104222-42-6 [sigmaaldrich.com]

2. scbt.com [scbt.com]

3. 2,4,5-Trifluoro-3-bromobenzoic acid | CAS#:104222-42-6 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Profile of 3-Bromo-
2,4,5-trifluorobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021312#physical-properties-of-3-bromo-2-4-5-
trifluorobenzoic-acid]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b021312?utm_src=pdf-body
https://www.benchchem.com/product/b021312?utm_src=pdf-body-img
https://www.benchchem.com/product/b021312?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh93e4c3ed?context=bbe
https://www.scbt.com/p/3-bromo-2-4-5-trifluorobenzoic-acid-104222-42-6
https://www.chemsrc.com/en/cas/104222-42-6_361434.html
https://www.benchchem.com/product/b021312#physical-properties-of-3-bromo-2-4-5-trifluorobenzoic-acid
https://www.benchchem.com/product/b021312#physical-properties-of-3-bromo-2-4-5-trifluorobenzoic-acid
https://www.benchchem.com/product/b021312#physical-properties-of-3-bromo-2-4-5-trifluorobenzoic-acid
https://www.benchchem.com/product/b021312#physical-properties-of-3-bromo-2-4-5-trifluorobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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